Cas no 91638-62-9 (2,6-bis(propan-2-yl)benzene-1-thiol)

• Product Name: 2,6-bis(propan-2-yl)benzene-1-thiol
• CAS No: 91638-62-9
• MF: C₁₂H₁₈S
• MW: 194.336322307587
• CID: 4314502
• PubChem ID: 14921791
• Update Time: 2025-06-27

2,6-bis(propan-2-yl)benzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 2,6-bis(1-methylethyl)-
• 2,6-bis(propan-2-yl)benzene-1-thiol
• 91638-62-9
• 2,6-diisopropylbenzenethiol
• SCHEMBL3191750

• Inchi： 1S/C12H18S/c1-8(2)10-6-5-7-11(9(3)4)12(10)13/h5-9,13H,1-4H3
• InChI Key： ZLUAYWRNBXHCEW-UHFFFAOYSA-N
• SMILES： C1(S)=C(C(C)C)C=CC=C1C(C)C

Computed Properties

• Exact Mass: 194.11292175Da
• Monoisotopic Mass: 194.11292175Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 1Ų

Additional information on 2,6-bis(propan-2-yl)benzene-1-thiol

Introduction to 2,6-bis(propan-2-yl)benzene-1-thiol (CAS No. 91638-62-9)

2,6-bis(propan-2-yl)benzene-1-thiol, identified by the Chemical Abstracts Service Number (CAS No.) 91638-62-9, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a benzene ring substituted with two propan-2-yl groups and a thiol functional group at the 1-position, has garnered attention due to its unique structural and chemical properties. The presence of both alkyl and sulfur-containing groups makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents.

The structure of 2,6-bis(propan-2-yl)benzene-1-thiol lends itself to various chemical modifications, enabling its use in the synthesis of more complex molecules. The thiol group (-SH) is particularly noteworthy, as it can participate in diverse reactions such as oxidation to form disulfides, formation of metal complexes, and conjugation with biomolecules. These properties make it a valuable building block in medicinal chemistry and materials science.

In recent years, there has been growing interest in the applications of 2,6-bis(propan-2-yl)benzene-1-thiol in pharmaceutical research. Its derivatives have been explored for their potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. For instance, studies have demonstrated that certain sulfide-containing aromatic compounds can interact with biological targets, modulating pathways relevant to disease states.

One of the most compelling aspects of 2,6-bis(propan-2-yl)benzene-1-thiol is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its reactivity to develop novel drug candidates that exhibit improved efficacy and reduced toxicity compared to existing therapies. The ability to functionalize the benzene ring at specific positions allows for fine-tuning of physicochemical properties such as solubility, bioavailability, and metabolic stability.

The synthesis of 2,6-bis(propan-2-yl)benzene-1-thiol typically involves multi-step organic reactions starting from commercially available aromatic precursors. Common synthetic routes include alkylation followed by thiolation or direct functionalization using appropriate reagents. Advances in catalytic methods have further streamlined these processes, making the compound more accessible for large-scale applications.

In the context of drug discovery, 2,6-bis(propan-2-yl)benzene-1-thiol has been used to develop inhibitors targeting enzymes involved in metabolic disorders. Its structural motif allows for selective binding to specific protein domains, thereby modulating enzymatic activity. This has opened up new avenues for treating conditions such as diabetes and hyperlipidemia by interfering with key metabolic pathways.

Moreover, the compound's ability to form stable complexes with metals has led to its exploration in nanomedicine applications. Metallo-drugs are gaining prominence due to their enhanced therapeutic efficacy and targeted delivery capabilities. By incorporating 2,6-bis(propan-2-yl)benzene-1-thiol into metal coordination frameworks, researchers aim to develop systems that can selectively accumulate in disease sites while minimizing off-target effects.

The pharmacokinetic profile of derivatives derived from 2,6-bis(propan-2-yl)benzene-1-thiol is another area of active investigation. Understanding how these molecules are absorbed, distributed, metabolized, and excreted is crucial for optimizing their clinical use. Preclinical studies have provided insights into their stability in biological systems and their potential interactions with endogenous molecules.

Recent research has also highlighted the role of 2,6-bis(propan-2-yl)benzene-1-thiol in modulating immune responses. Sulfur-containing compounds are known to influence inflammatory pathways, making them attractive candidates for immunomodulatory therapies. By designing derivatives that selectively interact with immune cells or signaling molecules, scientists hope to develop treatments for autoimmune diseases and chronic inflammation.

The spectroscopic and analytical characterization of 2,6-bis(propan-2-yl)benzene-1-thiol is essential for ensuring its purity and identity before use in synthetic or biological applications. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR) provide detailed information about its molecular structure and chemical environment. These analytical methods are critical for quality control in pharmaceutical manufacturing.

In conclusion, 2 , 6 - bis ( pro pan - 2 - yl ) benzene - 1 - thiol ( CAS No . 91638 - 62 - 9 ) represents a promising compound with diverse applications in chemistry and medicine . Its unique structural features enable its use as a versatile intermediate , while its reactivity facilitates the development of novel therapeutic agents . As research continues , further insights into its biological activities and synthetic potential are expected to emerge , paving the way for innovative drug discovery efforts .